Cas no 873066-43-4 ((2R,4S)-Itraconazole (Mixture of Diastereomers))

• Product Name: (2R,4S)-Itraconazole (Mixture of Diastereomers)
• CAS No: 873066-43-4
• MF: C₃₅H₃₈Cl₂N₈O₄
• MW: 705.633425235748
• CID: 1874456
• PubChem ID: 55283
• Update Time: 2025-05-20

(2R,4S)-Itraconazole (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-(1-methylpropyl)-
• (2R,4S)-Itraconazole (Mixture of Diastereomers)

• Inchi： 1S/C35H38Cl2N8O4/c1-3-25(2)45-34(46)44(24-40-45)29-7-5-27(6-8-29)41-14-16-42(17-15-41)28-9-11-30(12-10-28)47-19-31-20-48-35(49-31,21-43-23-38-22-39-43)32-13-4-26(36)18-33(32)37/h4-13,18,22-25,31H,3,14-17,19-21H2,1-2H3/t25?,31-,35-/m0/s1
• InChI Key： VHVPQPYKVGDNFY-ZPGVKDDISA-N
• SMILES： N1=CN(C2=CC=C(N3CCN(C4=CC=C(OC[C@H]5CO[C@@](C6=CC=C(Cl)C=C6Cl)(CN6C=NC=N6)O5)C=C4)CC3)C=C2)C(=O)N1C(C)CC

Experimental Properties

• Melting Point: 142 - 146°C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)

(2R,4S)-Itraconazole (Mixture of Diastereomers) Security Information

• Storage Condition：-20?°C Freezer

Additional information on (2R,4S)-Itraconazole (Mixture of Diastereomers)

Recent Advances in (2R,4S)-Itraconazole (Mixture of Diastereomers) and Its Implications in Chemical Biology and Medicine

The compound with CAS number 873066-43-4, known as (2R,4S)-Itraconazole (Mixture of Diastereomers), has garnered significant attention in recent years due to its potential applications in chemical biology and medicine. Itraconazole, a well-known antifungal agent, has been extensively studied for its stereochemical properties and biological activities. The (2R,4S)-diastereomer mixture, in particular, has shown promising results in various therapeutic areas, including oncology, infectious diseases, and immunomodulation. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanisms of action, pharmacokinetics, and clinical relevance.

Recent studies have focused on the stereoselective synthesis and purification of (2R,4S)-Itraconazole, as the diastereomeric ratio can significantly influence its pharmacological profile. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC), have been employed to achieve high-purity separation of the diastereomers. These methodological advancements have enabled researchers to investigate the individual contributions of each diastereomer to the overall efficacy and safety of the drug. For instance, the (2R,4S)-configuration has been associated with enhanced binding affinity to cytochrome P450 enzymes, which may explain its superior antifungal activity compared to other stereoisomers.

In the context of oncology, (2R,4S)-Itraconazole has demonstrated potent antiangiogenic and Hedgehog signaling pathway inhibitory effects. Preclinical studies have shown that this diastereomer mixture can effectively suppress tumor growth in xenograft models of prostate and breast cancer. The compound's ability to inhibit cholesterol trafficking and disrupt lipid rafts has been identified as a key mechanism underlying its antitumor activity. Furthermore, combination therapies involving (2R,4S)-Itraconazole and conventional chemotherapeutic agents have shown synergistic effects, suggesting its potential as an adjunct therapy in cancer treatment regimens.

Pharmacokinetic studies have revealed that the (2R,4S)-diastereomer exhibits improved oral bioavailability and tissue penetration compared to other stereoisomers. This property is particularly advantageous for treating systemic fungal infections, where high drug concentrations in target tissues are critical for therapeutic success. Recent clinical trials have evaluated the safety and efficacy of (2R,4S)-Itraconazole in patients with invasive aspergillosis and other opportunistic infections, with preliminary results indicating favorable outcomes and manageable side effects. These findings underscore the clinical potential of this diastereomer mixture in addressing unmet medical needs.

Despite these advancements, challenges remain in the large-scale production and formulation of (2R,4S)-Itraconazole. The complexity of its stereochemistry necessitates stringent quality control measures to ensure batch-to-batch consistency. Additionally, the compound's poor aqueous solubility poses formulation challenges that require innovative drug delivery strategies, such as nanoparticle-based systems or lipid-based formulations. Ongoing research is focused on addressing these limitations to facilitate the translation of (2R,4S)-Itraconazole from bench to bedside.

In conclusion, (2R,4S)-Itraconazole (Mixture of Diastereomers) represents a promising candidate for various therapeutic applications, owing to its unique stereochemical properties and multifaceted biological activities. Continued research efforts are essential to fully elucidate its mechanisms of action, optimize its pharmacokinetic profile, and explore its potential in combination therapies. The insights gained from these studies will not only advance our understanding of this compound but also contribute to the development of novel treatments for fungal infections, cancer, and other diseases.